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Compound of Interest

Compound Name: 3-Hydroxyisoscopoletin

CAS No.: 127861-48-7

Cat. No.: B141432

Get Quote

Chemical Profile & Hazard Assessment
Context: 3-Hydroxyisoscopoletin is a coumarin derivative. While not explicitly listed on the

EPA P-list (acutely toxic) or U-list (toxic), it must be managed as a hazardous chemical waste

due to the biological activity inherent to the coumarin scaffold (potential anticoagulation activity

and aquatic toxicity).

The "Why" Behind the Protocol: Coumarins are photosensitive and prone to degradation into

unidentified byproducts if left exposed to light. Furthermore, their phenolic hydroxyl groups

make them reactive toward strong oxidizers. This disposal protocol is designed to:

Prevent Photolysis: Minimizing the generation of unknown degradation products.

Ensure Complete Destruction: High-temperature incineration is required to break the

benzopyrone ring system.

Protect Aquatic Systems: Coumarins can be toxic to aquatic life; drain disposal is strictly

prohibited.
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Chemical Data Table
Property Specification Operational Implication

Chemical Structure
Coumarin derivative

(Benzopyrone core)

High stability; requires

incineration.[1][2]

Physical State Solid (Crystalline powder)
Dust inhalation hazard; use

wet-wiping for spills.[1][2]

Solubility
Soluble in DMSO, Methanol,

Ethanol

Segregate into "Organic Non-

Halogenated" waste streams.

[1][2]

Stability
Light Sensitive; Oxidizer

sensitive

Store waste in amber

containers; keep away from

nitric/sulfuric acid.[1][2]

RCRA Status
Non-Listed (Generator

Determination Required)

Default to Hazardous

(Toxic/Irritant).[1][2] Do not

landfill.[3]

Pre-Disposal Stabilization (The "Trustworthiness"
Phase)
A self-validating system requires that waste is stable before it enters the disposal stream.[1][2]

Quench Biological Activity: If the compound is in a cell culture media or buffer, do not

assume dilution renders it safe. All solutions >1 µM must be collected as hazardous waste.

Photoprotection: Waste containers must be amber glass or wrapped in aluminum foil.

Self-Check: If you can see the liquid level through the bottle without opening it, the

protection is insufficient.

Segregation Logic:

Do NOT mix with: Oxidizers (Peroxides, Nitrates), Strong Acids, or Halogenated Solvents

(Chloroform/DCM) unless unavoidable (this increases disposal costs and safety risks).
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Compatible with: Methanol, Acetonitrile, DMSO.

Disposal Workflow Diagram
This decision tree guides you through the classification process to ensure regulatory

compliance (40 CFR 261).

Waste Generation

Determine Physical State

Solid Waste
(Pure powder, contaminated debris)

Liquid Waste
(Stock solutions, HPLC effluent)

1. Double-bag in clear polyethylene
2. Label 'Toxic Solid Waste'

Contains Halogens?
(e.g., DCM, Chloroform)

Handover to EHS/Disposal Team
(Incineration)

Stream A: Halogenated Organic

Yes

Stream B: Non-Halogenated Organic
(Preferred for DMSO/MeOH)

No

Transfer to Amber Glass
(Secondary Containment)
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Caption: Decision logic for segregating 3-Hydroxyisoscopoletin waste based on physical

state and solvent composition.

Detailed Step-by-Step Protocols
Protocol A: Solid Waste Disposal
Applicability: Expired pure powder, weigh boats, contaminated gloves, and paper towels.

Containment:

Place the primary container (vial) or debris into a clear polyethylene bag (4 mil thickness

minimum).

Why: Clear bags allow EHS personnel to visually verify contents without exposure.

Labeling:

Apply a hazardous waste label.[4]

Chemical Name: Write "3-Hydroxyisoscopoletin" (Do not use abbreviations like "3-HIS").

Hazards: Check "Toxic" and "Irritant".

Storage:

Store in a dedicated "Solid Toxic Waste" pail.

Ensure the lid is sealed when not in use to prevent dust aerosolization.

Protocol B: Liquid Waste Disposal
Applicability: HPLC waste, stock solutions (DMSO/MeOH), mother liquors.

Solvent Compatibility Check:

Confirm the solvent base.

Scenario 1 (Standard): Dissolved in DMSO, Methanol, or Ethanol.
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Non-Halogenated Waste Stream.

Scenario 2 (Extraction): Dissolved in Chloroform or Dichloromethane.

Halogenated Waste Stream.

Transfer:

Use a funnel to prevent drips.

Fill the waste container only to 90% capacity (leave headspace for thermal expansion).

Deactivation (Optional but Recommended for High Concentrations):

If the concentration is >10 mM, consider diluting 1:10 with the carrier solvent before

adding to the main waste carboy to prevent precipitation in the waste container.[1]

Emergency Contingencies (Spill Management)
Immediate Action:

Alert: Notify nearby personnel.

PPE: Wear nitrile gloves (double glove recommended), lab coat, and safety goggles. If

powder is airborne, use an N95 or P100 respirator.

Spill Cleanup Procedure:

Waste Type Action Steps

Powder Spill

1. Do NOT dry sweep (creates dust).2.
Cover with wet paper towels (soaked in
water or ethanol).3. Scoop up the wet
slurry and place in a hazardous waste
bag.4. Wipe area 3x with ethanol.

| Liquid Spill | 1. Cover with absorbent pads or vermiculite.2. Allow 5 minutes for absorption.3.

Collect solids into a hazardous waste bag.4. Clean surface with soap and water to remove
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sticky coumarin residue. |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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